Cas no 61111-00-0 (Bicyclo[4.2.0]octane-2,3-dione)

Bicyclo[4.2.0]octane-2,3-dione structure
61111-00-0 structure
Product Name:Bicyclo[4.2.0]octane-2,3-dione
CAS No:61111-00-0
MF:C8H10O2
MW:138.163802623749
CID:491603
PubChem ID:71399280
Update Time:2025-04-19

Bicyclo[4.2.0]octane-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octane-2,3-dione
    • bicyclo[4.2.0]octane-4,5-dione
    • 61111-00-0
    • DTXSID10820650
    • Inchi: 1S/C8H10O2/c9-7-4-2-5-1-3-6(5)8(7)10/h5-6H,1-4H2
    • InChI Key: DOAKMUZQCDKKPE-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC2CCC21)=O

Computed Properties

  • Exact Mass: 138.0681
  • Monoisotopic Mass: 138.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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